Cas no 502-67-0 (Farnesal)

• Product Name: Farnesal
• CAS No: 502-67-0
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• MDL: MFCD00038089
• CID: 376967
• PubChem ID: 5280598
• Update Time: 2025-04-19

Farnesal Chemical and Physical Properties

Names and Identifiers

• 2,6,10-Dodecatrienal,3,7,11-trimethyl-, (2E,6E)-
• (2E,6E)-3,7,11-Trimethyl-2,6,10-dodecatrienal
• (2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienal
• Farnesal
• (2E,6E)-Farnesal
• (E,E)-3,7,11-Trimethyl-2,6,10-dodecatrienal
• 2,6-trans-trans-Farnesal
• 3,7,11-trimethyl-2,6,10-dodecatrienal (farnesal)
• 3,7,11-trimethyl-2,6,10-Dodecatrienal, (trans,trans)-
• E,E-Farnesal
• Farnesal, (E,E)-
• Farnesal, trans,trans-
• farnesyl aldehyde
• trans,trans-2,6-Farnesal
• trans,trans-Farnesal
• trans-Farnesal
• 2,6,10-Dodecatrienal, 3,7,11-trimethyl-, (E,E)-
• (e,e)-farnesal
• AMY13370
• MFCD00038089
• (2E,6E)-3,7,11-Trimethyl-2,6,10-dodecatrienal #
• CHEBI:24012
• EINECS 242-957-9
• LMPR0103010012
• (2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-al
• R265G157TQ
• UNII-G4E58106EW
• G4E58106EW
• AKOS024263035
• FEMA NO. 4019, (2E,6E)-
• (2E,6E)-3,7,11-trimethyl-dodeca-2,6,10-trienal
• CHEBI:15894
• farnesal, pract.
• C03461
• 2,6,10-Dodecatrienal, 3,7,11-trimethyl-
• Farnesal, (2E,6E)-
• Q27098285
• Farnesal (Mixture of Isomers, Technical Grade)
• (E,E)-3,7,11-Trimethyl-2,6,10-dodecatrienaldehyde
• UNII-R265G157TQ
• DTXSID60880981
• J-012508
• 3,7,11-trimethyldodeca-2,6,10-trienal
• CHEMBL3120646
• 19317-11-4
• (2-trans,6-trans)-farnesal
• 2-trans-6-trans-farnesal
• AI3-32959
• 3,7,11-trimethyl-2,6,10-dodecatrienal
• 502-67-0
• (2-trans,6-trans)-3,7,11-trimethyldodeca-2,6,10-trienal
• 2-trans,6-trans-Farnesal
• 3,7,11-Trimethyl-dodeca-2,6,10-trienal
• 2,6,10-Dodecatrienal, 3,7,11-trimethyl-, (2E,6E)-
• FARNESOL_met006
• G86061
• Farnesal (Mixture of Isomers pound(c)

• MDL： MFCD00038089
• Inchi： 1S/C15H24O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,11-12H,5-6,8,10H2,1-4H3/b14-9+,15-11+
• InChI Key： YHRUHBBTQZKMEX-YFVJMOTDSA-N
• SMILES： O=C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 220.18282
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids